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Compound of Interest

Compound Name: Boc-Tyr(Bzl)-aldehyde

Cat. No.: B558043 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of N-Boc-O-benzyl-L-tyrosinaldehyde, a chiral

building block with significant potential in synthetic organic chemistry and pharmaceutical

development. Due to the limited availability of direct experimental data for this specific

aldehyde, this document outlines its predicted characteristics and a plausible synthetic route

based on established methodologies for similar compounds.

Core Characteristics
N-Boc-O-benzyl-L-tyrosinaldehyde is a derivative of the amino acid L-tyrosine, featuring a tert-

butoxycarbonyl (Boc) protecting group on the amine and a benzyl ether protecting group on the

phenolic hydroxyl. The aldehyde functionality makes it a versatile intermediate for various

chemical transformations.

Table 1: Physicochemical Properties of N-Boc-O-benzyl-L-tyrosinaldehyde and its Precursor
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Property
N-Boc-O-benzyl-L-
tyrosinaldehyde
(Predicted)

N-Boc-O-benzyl-L-tyrosine
(Experimental Data)

Molecular Formula C₂₁H₂₅NO₄ C₂₁H₂₅NO₅[1][2]

Molecular Weight 355.43 g/mol 371.43 g/mol [1][3]

Appearance Expected to be a solid or oil
White to off-white crystalline

powder[4]

Solubility

Soluble in common organic

solvents (e.g., DCM, THF,

EtOAc)

Soluble in organic solvents

Storage

Store at low temperatures

(-20°C) under an inert

atmosphere to prevent

oxidation and degradation

Store in a cool, dry place

Synthetic Pathway
The synthesis of N-Boc-O-benzyl-L-tyrosinaldehyde is typically achieved through a two-step

process starting from the commercially available N-Boc-O-benzyl-L-tyrosine. The first step

involves the reduction of the carboxylic acid to a primary alcohol, yielding N-Boc-O-benzyl-L-

tyrosinol. The subsequent step is the mild oxidation of this alcohol to the desired aldehyde.
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Caption: Synthetic workflow for N-Boc-O-benzyl-L-tyrosinaldehyde.

Experimental Protocols
The following are detailed experimental protocols for the synthesis of N-Boc-O-benzyl-L-

tyrosinaldehyde. These are based on established procedures for similar transformations and

should be adapted and optimized for specific laboratory conditions.

Step 1: Synthesis of N-Boc-O-benzyl-L-tyrosinol
This procedure outlines the reduction of the carboxylic acid of N-Boc-O-benzyl-L-tyrosine to a

primary alcohol.

Materials:

N-Boc-O-benzyl-L-tyrosine

Anhydrous Tetrahydrofuran (THF)

Borane-tetrahydrofuran complex (BH₃·THF) or Lithium aluminum hydride (LiAlH₄)

Methanol
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Saturated aqueous solution of ammonium chloride (NH₄Cl)

Ethyl acetate (EtOAc)

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Dissolve N-Boc-O-benzyl-L-tyrosine in anhydrous THF under an inert atmosphere (e.g.,

argon or nitrogen).

Cool the solution to 0 °C in an ice bath.

Slowly add a solution of a reducing agent, such as borane-tetrahydrofuran complex

(BH₃·THF) or lithium aluminum hydride (LiAlH₄), dropwise to the cooled solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

Once the reaction is complete, cool the mixture back to 0 °C and cautiously quench the

excess reducing agent by the slow addition of methanol.

Add a saturated aqueous solution of ammonium chloride to the mixture and stir until the

precipitate dissolves.

Extract the aqueous layer with ethyl acetate.

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure to yield the crude N-Boc-O-benzyl-L-

tyrosinol. The product can be further purified by flash column chromatography on silica gel.

Step 2: Synthesis of N-Boc-O-benzyl-L-tyrosinaldehyde
This procedure details the mild oxidation of N-Boc-O-benzyl-L-tyrosinol to the corresponding

aldehyde. A Swern oxidation is described here, which is known for its mild conditions and high
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yields.[5]

Materials:

N-Boc-O-benzyl-L-tyrosinol

Anhydrous Dichloromethane (DCM)

Anhydrous Dimethyl sulfoxide (DMSO)

Oxalyl chloride

Triethylamine (TEA)

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Dissolve oxalyl chloride in anhydrous DCM under an inert atmosphere and cool the solution

to -78 °C using a dry ice/acetone bath.

Slowly add a solution of anhydrous DMSO in anhydrous DCM to the oxalyl chloride solution,

maintaining the temperature below -60 °C.

After stirring for a few minutes, add a solution of N-Boc-O-benzyl-L-tyrosinol in anhydrous

DCM dropwise, again keeping the temperature below -60 °C.

Stir the reaction mixture at -78 °C for 30-60 minutes.

Add triethylamine to the reaction mixture, which will act as a base to complete the elimination

reaction and form the aldehyde.

Allow the reaction to warm to room temperature.

Add water to the reaction mixture and separate the organic layer.

Wash the organic layer with brine, and then dry it over anhydrous sodium sulfate.
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Concentrate the solution under reduced pressure to yield the crude N-Boc-O-benzyl-L-

tyrosinaldehyde. The product is often used in the next step without further purification due to

its potential instability, but can be purified by flash column chromatography if necessary.

Applications in Research and Drug Development
N-Boc-O-benzyl-L-tyrosinaldehyde is a valuable intermediate in the synthesis of complex

organic molecules, particularly in the field of medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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